Cas no 55581-61-8 (2-methyl-1-benzofuran-3-carbaldehyde)

• Product Name: 2-methyl-1-benzofuran-3-carbaldehyde
• CAS No: 55581-61-8
• MF: C₁₀H₈O₂
• MW: 160.169322967529
• MDL: MFCD00625450
• CID: 944176
• PubChem ID: 594459
• Update Time: 2025-10-29

2-methyl-1-benzofuran-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methylbenzofuran-3-carbaldehyde
• 3-Benzofurancarboxaldehyde, 2-methyl-
• 2-Methyl-3-formylbenzo< b> furan
• 2-Methyl-benzofuran-3-carbaldehyd
• 2-methyl-benzofuran-3-carbaldehyde
• 2-methylbenzofuran-3-carboxaldehyde
• 3-benzofurancarbaldehyde,2-methyl-
• AC1LC50Q
• CTK7H8070
• STK747420
• 2-methyl-1-benzofuran-3-carbaldehyde
• F8880-2358
• DB-356258
• Z56767617
• DTXSID90344107
• SCHEMBL2448418
• A902003
• G45704
• UPCMLD0ENAT0501-4523:001
• 3-Benzofurancarboxaldehyde, 2-methyl-
• 55581-61-8
• AKOS000522139
• MFCD00625450
• EN300-119481
• Benzofurane-3-carboxaldehyde, 2-methyl-
• 2-Methyl-1-benzofuran-3-carbaldehyde #
• 2-Methyl-1-benzofuran-3-carbaldehyde, AldrichCPR

• MDL： MFCD00625450
• Inchi： 1S/C10H8O2/c1-7-9(6-11)8-4-2-3-5-10(8)12-7/h2-6H,1H3
• InChI Key： MSCYILGZMAMAQX-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 160.052429494g/mol
• Monoisotopic Mass: 160.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21000
• LogP: 2.55370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-methyl-1-benzofuran-3-carbaldehyde

Introduction to 2-Methyl-1-Benzofuran-3-Carbaldehyde (CAS No. 55581-61-8)

2-Methyl-1-benzofuran-3-carbaldehyde, with the CAS number 55581-61-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structure and properties, has garnered considerable attention for its potential applications in various scientific and industrial domains. The compound is a derivative of benzofuran, a heterocyclic aromatic compound that consists of a benzene ring fused with a furan ring. The presence of a methyl group and an aldehyde functional group imparts distinct chemical reactivity and biological activity to this molecule.

The molecular formula of 2-methyl-1-benzofuran-3-carbaldehyde is C₁₀H₈O₂, and its molecular weight is 164.17 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including condensation, oxidation, and substitution processes. These synthetic routes are crucial for the large-scale production of the compound, which is essential for both academic research and industrial applications.

In recent years, the study of 2-methyl-1-benzofuran-3-carbaldehyde has been enriched by advancements in computational chemistry and spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into the molecular structure and conformational dynamics of this compound. These techniques have also facilitated the identification of potential impurities and by-products during synthesis, ensuring the purity and quality of the final product.

The biological activity of 2-methyl-1-benzofuran-3-carbaldehyde has been a focal point in pharmaceutical research. Studies have shown that this compound exhibits significant antioxidant properties, which can be attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. This makes it a promising candidate for the development of therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Beyond its antioxidant properties, 2-methyl-1-benzofuran-3-carbaldehyde has also demonstrated anti-inflammatory effects. In vitro studies have revealed that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have potential applications in treating inflammatory conditions like arthritis and inflammatory bowel disease.

In the context of drug discovery, 2-methyl-1-benzofuran-3-carbaldehyde has been explored as a lead compound for the development of novel pharmaceuticals. Its unique structure allows for easy functionalization, making it an attractive scaffold for medicinal chemists to modify and optimize for specific therapeutic targets. For instance, recent research has focused on enhancing the solubility and bioavailability of this compound through prodrug strategies or by incorporating it into nanocarrier systems.

The environmental impact of 2-methyl-1-benzofuran-3-carbaldehyde is another area of interest. Studies have investigated its biodegradability and potential ecotoxicity to ensure that its use in industrial processes does not pose significant environmental risks. Preliminary results indicate that the compound is relatively stable under environmental conditions but can be effectively degraded by microbial action under aerobic conditions.

In conclusion, 2-methyl-1-benzofuran-3-carbaldehyde (CAS No. 55581-61-8) is a versatile compound with a wide range of applications in organic chemistry, pharmaceutical research, and environmental science. Its unique chemical structure and biological activity make it a valuable molecule for both academic exploration and industrial utilization. Ongoing research continues to uncover new properties and potential uses, further solidifying its importance in the scientific community.